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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350 Get Quote

Essential Safety and Handling Guide for
Disperse Orange 1
This guide provides crucial safety, handling, and disposal information for Disperse Orange 1

(CAS No. 2581-69-3), tailored for research and drug development professionals. Adherence to

these protocols is vital for ensuring laboratory safety and minimizing exposure risks.

Chemical Identifier:

Name: Disperse Orange 1

Synonyms: 4-(4-Nitrophenylazo)diphenylamine, Benzenamine, 4-((4-nitrophenyl)azo)-N-

phenyl-[1]

Appearance: Brown powder[1]

Primary Hazards: Disperse Orange 1 is classified as harmful if swallowed and may cause

irritation to the skin, eyes, and respiratory tract.[1][2] Some disperse azo dyes have been

associated with contact dermatitis.[3][4] The toxicological properties of this substance have not

been fully investigated.[1]
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Strict adherence to PPE guidelines is mandatory when handling Disperse Orange 1 to prevent

direct contact and inhalation.

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Protects against eye irritation

from dust particles and

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and impervious

protective clothing.[1][2]

Prevents skin irritation and

potential dermatitis upon

contact.[1][2][3]

Respiratory Protection

An N95 (US) or equivalent

respirator is recommended. A

respiratory protection program

meeting OSHA 29 CFR

1910.134 and ANSI Z88.2 or

European Standard EN 149

must be followed where

warranted by workplace

conditions.[1]

Minimizes inhalation of the

powder, which can cause

respiratory tract irritation.[1][2]

Operational and Disposal Plans
The following procedural guidance outlines the lifecycle of handling Disperse Orange 1 in a

laboratory setting, from initial preparation to final disposal.

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/00240.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0332/Disperse-Orange-1-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/00240.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0332/Disperse-Orange-1-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/00240.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0332/Disperse-Orange-1-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://pim-resources.coleparmer.com/sds/00240.pdf
https://pim-resources.coleparmer.com/sds/00240.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0332/Disperse-Orange-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling & Cleanup

Disposal & Emergency

Don Required PPE
(Goggles, Gloves, Lab Coat, Respirator)

Work in a Ventilated Area
(e.g., Fume Hood)

Minimize Dust Generation

Weigh and Handle Chemical

Keep Container Tightly Closed

In Case of Spill:
Follow Spill Cleanup Protocol

Decontaminate Work Surfaces

Wash Hands Thoroughly

Dispose of Waste in
Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Disperse Orange 1.
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Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure an eyewash station and safety shower are readily accessible.[1]

Don all required PPE as specified in the table above.

Conduct all work in a well-ventilated area, such as a chemical fume hood, to minimize dust

accumulation and inhalation.[1][3]

Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

Handle the container carefully to minimize the generation of airborne dust.[1][3]

When not in use, ensure the storage container is tightly closed.[1]

Do not eat, drink, or smoke in the handling area.[2][3]

Storage:

Store the container in a cool, dry, and well-ventilated area.[1]

Keep it away from incompatible substances such as strong oxidizing agents.[1]

Emergency and First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Immediately flush the skin with

plenty of water for at least 15 minutes. Seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[1]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1]

Spill and Disposal Plan:

Spill Cleanup:

Evacuate personnel from the immediate area.

Ensure proper ventilation.

Wearing full PPE, including respiratory protection, clean up spills immediately.

For dry spills, carefully vacuum or sweep up the material, avoiding dust generation.[1][3]

Use a vacuum cleaner fitted with a HEPA filter.[3]

Place the collected material into a suitable, sealed container for disposal.[1][3]

Waste Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[3]

Chemical waste generators are required to determine if a discarded chemical is classified

as hazardous waste per US EPA guidelines (40 CFR Parts 261.3).[1]

Dispose of the contents and container in an approved waste disposal plant.[2] Do not

discharge into sewers or waterways.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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